![molecular formula C14H16N4O4 B062073 N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide CAS No. 166115-65-7](/img/structure/B62073.png)
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide, also known as ADMP, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. ADMP is a pyrimidinedione derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide is not fully understood, but it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide has several advantages for lab experiments, including its stability and solubility in various solvents. However, it also has some limitations, including its relatively high cost and the need for specialized equipment for its synthesis.
Future Directions
There are several future directions for research on N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide. One area of research is the development of this compound-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of research is the investigation of the mechanism of action of this compound and its potential interactions with other compounds. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been shown to have anticancer and neuroprotective properties. While this compound has several advantages for lab experiments, further research is needed to determine its optimal therapeutic use.
Synthesis Methods
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide can be synthesized using various methods, including the reaction of 2-methoxybenzoic acid with 4-aminouracil in the presence of phosphorus oxychloride. Another method involves the reaction of 2-methoxybenzoyl chloride with 4-amino-5,6-dimethyl-2-pyrimidinone in the presence of a base. These methods have been optimized to produce high yields of this compound.
Scientific Research Applications
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide has been the subject of scientific research due to its potential applications in the field of medicine. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
CAS RN |
166115-65-7 |
---|---|
Molecular Formula |
C14H16N4O4 |
Molecular Weight |
304.3 g/mol |
IUPAC Name |
N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-methoxybenzamide |
InChI |
InChI=1S/C14H16N4O4/c1-17-11(15)10(13(20)18(2)14(17)21)16-12(19)8-6-4-5-7-9(8)22-3/h4-7H,15H2,1-3H3,(H,16,19) |
InChI Key |
AHIDZIVYXFSXDF-UHFFFAOYSA-N |
SMILES |
CN1C(=C(C(=O)N(C1=O)C)NC(=O)C2=CC=CC=C2OC)N |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)NC(=O)C2=CC=CC=C2OC)N |
synonyms |
Benzamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-methoxy- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.